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Compound of Interest

Compound Name: 5-Isopropylnicotinic acid

Cat. No.: B1612932

Application Notes and Protocols for 5-
Isopropylnicotinic Acid
Introduction

5-Isopropylnicotinic acid, a derivative of nicotinic acid (Vitamin B3), is a substituted pyridine
carboxylic acid. Compounds within this class are of significant interest in medicinal chemistry
and drug development due to their diverse biological activities. Nicotinic acid and its derivatives
are known to play roles as antilipemic and vasodilator agents[1]. The introduction of an
isopropy! group at the 5-position of the pyridine ring modifies the molecule’s lipophilicity and
steric profile, potentially influencing its pharmacokinetic and pharmacodynamic properties.
These application notes provide essential guidelines for the safe handling, storage, and
preparation of solutions of 5-Isopropylnicotinic acid to ensure experimental integrity and
personnel safety in a research environment.

Chemical and Physical Properties

A summary of the key properties of 5-lsopropylnicotinic acid is provided below. This data is
crucial for proper handling, storage, and experimental design.
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Property Value Source

5-propan-2-ylpyridine-3-
IUPAC Name Prop ] y.py [2]
carboxylic acid

3-Pyridinecarboxylicacid, 5-(1-

Synonyms methylethyl)- ]
CAS Number 73591-69-2 [2][3]
Molecular Formula CoH11NO:2 [3]
Molecular Weight 165.19 g/mol [3]
Appearance Solid (General form for similar )
compounds)
Purity >98% (Typical) [3]
Storage Temperature 4°C [3]

Safety and Hazard Information

As a specific Safety Data Sheet (SDS) for 5-Isopropylnicotinic acid is not widely available,
the following safety guidelines are based on the parent compound, nicotinic acid, and general
best practices for handling chemical reagents in a laboratory setting. Researchers must
perform their own risk assessment before use.

3.1. Potential Hazards (based on Nicotinic Acid)

Eye Irritation: May cause serious eye irritation[5][6].

Skin Irritation: May cause skin irritation[6].

Respiratory Irritation: May cause respiratory irritation if inhaled as dust[6].

Aquatic Hazard: May be harmful to aquatic life[5].

3.2. Personal Protective Equipment (PPE) Proper PPE is mandatory to minimize exposure and
ensure personal safety.
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o Eye Protection: Wear approved safety glasses or goggles[5][6].

e Hand Protection: Handle with impervious gloves that have been inspected prior to use.
Dispose of contaminated gloves after use in accordance with good laboratory practices[5].

» Body Protection: Wear a lab coat.

o Respiratory Protection: In case of insufficient ventilation or dust formation, wear a suitable
dust mask or respirator.

Handling Guidelines

Adherence to proper handling procedures is critical to prevent contamination and accidental
exposure.

4.1. General Handling

» Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust[7].

e Avoid the formation of dust and aerosols[7].

¢ Do not eat, drink, or smoke in the laboratory areal8].

e Wash hands thoroughly after handling the compound[5][8].

o Immediately change contaminated clothing[5][7].

4.2. First Aid Measures (in case of accidental exposure)

« If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention[6].

» In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
plenty of water[6][7].

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing and consult an ophthalmologist[5][6].
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« |If Swallowed: Rinse mouth with water. Imnmediately make the victim drink water (two glasses
at most). Consult a physician[6][7].

Storage Guidelines

Proper storage is essential to maintain the stability and purity of 5-Isopropylnicotinic acid.
o Temperature: Store the compound in a refrigerator at 4°C[3].

» Container: Keep the container tightly closed in a dry place[5][7][8].

o Atmosphere: For long-term storage, consider an inert atmosphere, especially for compounds
sensitive to air or moisture, a general good practice for many nicotinic acid derivatives[9].

» Incompatibilities: Keep away from strong oxidizing agents and strong alkalis, as violent
reactions can occur with the parent compound, nicotinic acid[7].

Protocol: Preparation of a Stock Solution

This protocol provides a general procedure for preparing a stock solution of 5-
Isopropylnicotinic acid. The choice of solvent and concentration should be determined based
on the specific requirements of the downstream application.

6.1. Materials

5-Isopropylnicotinic acid powder

Appropriate solvent (e.g., DMSO, Ethanol, or an aqueous buffer)

Calibrated analytical balance

Volumetric flasks and pipettes

\Vortex mixer or sonicator

6.2. Procedure
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» Equilibration: Before opening, allow the container of 5-Isopropylnicotinic acid to warm to
room temperature to prevent moisture condensation.

e Weighing: In a chemical fume hood, accurately weigh the desired amount of the compound
using a calibrated analytical balance.

e Solvent Selection: The solubility of 5-Isopropylnicotinic acid may not be readily available.
For novel compounds, it is recommended to perform a small-scale solubility test with various
common laboratory solvents (e.g., DMSO, ethanol, methanol, water, buffered solutions). The
parent compound, nicotinic acid, is soluble in water and alcohol[1].

» Dissolution: a. Transfer the weighed powder to an appropriate volumetric flask. b. Add a
portion (approximately 50-70% of the final volume) of the selected solvent. c. Mix the
solution thoroughly. Use a vortex mixer or sonication bath to aid dissolution if necessary.
Nicotinic acid derivatives can be acidic, and dissolution in aqueous solutions may be pH-
dependent[1].

e Final Volume: Once the solid is completely dissolved, add the solvent to reach the final
desired volume.

o Storage of Solution: Store the prepared stock solution in a tightly sealed container. For short-
term storage, 4°C is recommended. For long-term storage, aliquot the solution into smaller
volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C. The stability of
the compound in solution should be validated for the specific storage conditions and
duration[10].

Visual Workflow

The following diagram illustrates the general workflow for handling 5-Isopropylnicotinic acid
from receipt to the preparation of a ready-to-use experimental solution.
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Caption: Workflow for handling and preparing 5-Isopropylnicotinic acid solutions.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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